Cas no 2167171-15-3 (1-{2-bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one)

1-{2-Bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one is a brominated thiazole derivative featuring a functionalized cyclopropylmethyl group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of complex heterocyclic frameworks. The presence of both bromine and a thiazole moiety offers opportunities for further functionalization via cross-coupling or nucleophilic substitution reactions. The 2-methylcyclopropyl group may confer steric and electronic effects, influencing selectivity in downstream transformations. This compound is suitable for applications in pharmaceutical and agrochemical research, where such scaffolds are often utilized as intermediates in the synthesis of biologically active molecules. Its structural features make it a valuable building block for targeted molecular design.
1-{2-bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one structure
2167171-15-3 structure
Product Name:1-{2-bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one
CAS No:2167171-15-3
MF:C10H12BrNOS
MW:274.177380561829
CID:6518413
PubChem ID:165743368
Update Time:2025-10-29

1-{2-bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{2-bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one
    • EN300-1269844
    • 1-{2-[bromo(2-methylcyclopropyl)methyl]-1,3-thiazol-5-yl}ethan-1-one
    • 2167171-15-3
    • Inchi: 1S/C10H12BrNOS/c1-5-3-7(5)9(11)10-12-4-8(14-10)6(2)13/h4-5,7,9H,3H2,1-2H3
    • InChI Key: ILTNOOBZOBLWGX-UHFFFAOYSA-N
    • SMILES: BrC(C1=NC=C(C(C)=O)S1)C1CC1C

Computed Properties

  • Exact Mass: 272.98230g/mol
  • Monoisotopic Mass: 272.98230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.2Ų

1-{2-bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one Pricemore >>

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Additional information on 1-{2-bromo(2-methylcyclopropyl)methyl-1,3-thiazol-5-yl}ethan-1-one

Chemical Compound CAS No. 2167171-15-3: 1-{2-Bromo(2-Methylcyclopropyl)methyl-1,3-Thiazol-5-yl}Ethan-1-one

The compound with CAS No. 2167171-15-3, commonly referred to as 1-{2-Bromo(2-Methylcyclopropyl)methyl-1,3-Thiazol-5-yl}Ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The presence of a bromine atom and a methylcyclopropane group introduces unique electronic and steric properties to the molecule, making it a subject of interest for researchers in drug discovery and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities. For instance, certain thiazole-containing compounds have shown promising results in anti-inflammatory, antifungal, and anticancer assays. The bromine substituent in this compound is particularly significant as it can act as a leaving group in various substitution reactions, facilitating the synthesis of other bioactive molecules. Additionally, the methylcyclopropane group contributes to the molecule's stability and can influence its pharmacokinetic properties.

The synthesis of CAS No. 2167171-15-3 involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through the condensation of thiourea or thioamide derivatives with aldehydes or ketones under specific reaction conditions. The introduction of the bromomethyl group and the methylcyclopropane moiety requires careful planning to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, CAS No. 2167171-15-3 has shown potential as a precursor for more complex molecules with enhanced bioactivity. For example, researchers have explored its use in constructing heterocyclic frameworks that mimic natural product structures. The compound's ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, makes it a valuable building block in organic synthesis.

From an environmental perspective, understanding the degradation pathways of CAS No. 216717049884 is crucial for assessing its potential impact on ecosystems. Studies have indicated that under certain conditions, the compound can undergo hydrolysis or biodegradation, though further research is needed to fully characterize these processes.

In conclusion, CAS No. 2049884 represents an intriguing compound with multifaceted applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel drugs and materials. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in scientific advancements.

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